Cas no 61327-48-8 (3-Pyridinecarboxylic acid, 1,2-dihydro-1,4-dimethyl-2-oxo-)

• Product Name: 3-Pyridinecarboxylic acid, 1,2-dihydro-1,4-dimethyl-2-oxo-
• CAS No: 61327-48-8
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 483857
• PubChem ID: 12342653
• Update Time: 2025-04-19

3-Pyridinecarboxylic acid, 1,2-dihydro-1,4-dimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,2-dihydro-1,4-dimethyl-2-oxo-
• 1,4-dimethyl-2-oxopyridine-3-carboxylic acid
• 1,4-Dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• DTXSID50492219
• 61327-48-8

• Inchi： 1S/C8H9NO3/c1-5-3-4-9(2)7(10)6(5)8(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： YHGGAEXXLMXSLF-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(C)C=CN1C

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61